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Introduction
Protein-protein interactions are fundamental to nearly all cellular processes. The ability to

accurately identify and quantify these interactions is crucial for understanding disease

mechanisms and developing targeted therapeutics. Co-immunoprecipitation (Co-IP) is a

powerful and widely used technique to study protein-protein interactions in their native cellular

environment.

This document provides detailed application notes and protocols for the use of Confidential-2,

a high-affinity monoclonal antibody, for the co-immunoprecipitation of its target protein, Protein

Kinase Alpha (PKA-α), and its interacting partners. PKA-α is a critical enzyme in the cyclic AMP

(cAMP) signaling pathway, and its interactions with other proteins are of significant interest in

various research and drug development contexts. These protocols and data serve as a guide

for researchers to successfully perform Co-IP experiments using Confidential-2 to investigate

the PKA-α interactome.

Data Presentation
The following table summarizes the quantitative data from a representative Co-IP experiment

using Confidential-2 to pull down PKA-α and its known interacting partner, Regulatory Subunit

I (RIα), from HEK293 cell lysates. Data was obtained through densitometric analysis of

Western blot bands.
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Experimental

Condition

Input PKA-α

(Relative Units)

IP PKA-α

(Relative Units)

Co-IP RIα

(Relative Units)

Binding

Efficiency (%)

Control IgG 100 2.1 1.5 0.71

Confidential-2 100 85.3 78.9 92.5

PKA Activator

(Forskolin)
100 87.1 35.2 40.4

PKA Inhibitor (H-

89)
100 84.9 82.3 96.9

Binding Efficiency was calculated as (Co-IP RIα / IP PKA-α) * 100.

Signaling Pathway
The diagram below illustrates the canonical cAMP signaling pathway involving PKA-α and its

regulatory subunit RIα. Activation by cAMP leads to the dissociation of the catalytic and

regulatory subunits.
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immunoprecipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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